N-[2-(acetylamino)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C16H16N2O3/c1-12(19)17-14-9-5-6-10-15(14)18-16(20)11-21-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: ASZCJIQJAUDRCP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-[2-(acetylamino)phenyl]-2-phenoxyacetamide, also known as NAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and has a molecular weight of 308.35 g/mol. NAPA has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The exact mechanism of action of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide is not fully understood. However, it has been proposed that N-[2-(acetylamino)phenyl]-2-phenoxyacetamide inhibits the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. This inhibition results in a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
N-[2-(acetylamino)phenyl]-2-phenoxyacetamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. N-[2-(acetylamino)phenyl]-2-phenoxyacetamide has also been found to reduce the production of reactive oxygen species and inhibit the activity of nuclear factor-κB, a transcription factor that plays a key role in inflammation and cancer.

Advantages and Limitations for Lab Experiments

N-[2-(acetylamino)phenyl]-2-phenoxyacetamide has several advantages as a research compound. It is readily available and relatively inexpensive. It has also been extensively studied and has a well-established safety profile. However, N-[2-(acetylamino)phenyl]-2-phenoxyacetamide also has some limitations. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several areas of future research that could be explored with N-[2-(acetylamino)phenyl]-2-phenoxyacetamide. One potential area of study is the development of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide-based therapeutics for the treatment of inflammatory diseases and cancer. Another area of research could be the investigation of the molecular mechanisms underlying the anti-inflammatory and antitumor effects of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide. Additionally, further studies could be conducted to optimize the synthesis and purification of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide for use in experimental settings.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide involves the reaction between 2-phenoxyacetic acid and 2-aminobenzamide in the presence of acetic anhydride. This reaction results in the formation of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide along with acetic acid as a byproduct. The purity and yield of N-[2-(acetylamino)phenyl]-2-phenoxyacetamide can be improved by recrystallization and other purification techniques.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2-phenoxyacetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory diseases. N-[2-(acetylamino)phenyl]-2-phenoxyacetamide has also been found to exhibit antitumor activity and has been studied for its potential use in cancer therapy.